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For Researchers, Scientists, and Drug Development Professionals

Abstract
α-Guaiene, a naturally occurring sesquiterpene hydrocarbon with the CAS number 3691-12-1,

is a constituent of various essential oils, notably from guaiac wood, patchouli, and agarwood.

Characterized by its woody and spicy aroma, this bicyclic sesquiterpene has garnered

significant interest in the scientific community for its diverse biological activities. Preclinical

studies have demonstrated its potential as an anti-cancer, anti-inflammatory, and antifungal

agent. This technical guide provides a comprehensive overview of the chemical and physical

properties, biological activities, and relevant experimental protocols for α-guaiene, intended to

serve as a resource for researchers and professionals in drug development.

Chemical and Physical Properties
α-Guaiene is a hydrophobic, colorless to pale yellow liquid with the molecular formula C₁₅H₂₄

and a molecular weight of 204.35 g/mol .[1][2][3] Its chemical structure is characterized by a

bicyclic azulene core.[4]
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Property Value Reference(s)

CAS Number 3691-12-1 [2][3]

Molecular Formula C₁₅H₂₄ [2][3]

Molecular Weight 204.35 g/mol [2][3]

IUPAC Name

(1S,4S,7R)-1,4-dimethyl-7-

(prop-1-en-2-

yl)-1,2,3,4,5,6,7,8-

octahydroazulene

[1]

Appearance Colorless to pale yellow oil [5]

Odor Woody, spicy, slightly smoky [5]

Boiling Point 281.1 °C [2]

Density 0.9 g/cm³ [2]

Flash Point 111.2 °C [2]

Solubility
Slightly soluble in chloroform

and methanol
[6]

Storage Store at <-15°C [2]

Biological Activities and Mechanisms of Action
α-Guaiene has demonstrated a range of biological activities, with its anti-cancer, anti-

inflammatory, and antifungal properties being the most prominent.

Anticancer Activity
α-Guaiene has been investigated for its potential as an anticancer agent, with studies indicating

its ability to inhibit the growth of various cancer cell lines.[3] The primary mechanism of its

anticancer action is believed to be the induction of apoptosis, or programmed cell death.[3]

While specific IC50 values for α-guaiene against a wide range of cancer cell lines are not

extensively documented in publicly available literature, it is suggested to act as an inhibitor of

protein kinases, which are crucial enzymes in cellular processes like cell division and
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differentiation.[3] This inhibition is thought to disrupt multiple signaling pathways involved in

cancer development and progression.[3]

The induction of apoptosis by many natural compounds, including other terpenes, often

involves the activation of a cascade of enzymes called caspases. A plausible pathway for α-

guaiene-induced apoptosis is the intrinsic or mitochondrial pathway, which is a common

mechanism for sesquiterpenes.
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Proposed intrinsic apoptosis pathway of α-Guaiene.

Anti-inflammatory Activity
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Studies on terpenes, including guaiene, have indicated anti-inflammatory effects. α-Guaiene

has been shown to significantly inhibit the production of nitric oxide (NO), a key inflammatory

mediator, in macrophage cell cultures. This suggests a potential mechanism involving the

modulation of inflammatory pathways. The NF-κB (nuclear factor kappa B) signaling pathway is

a critical regulator of inflammation, and its inhibition is a common mechanism for anti-

inflammatory compounds.

A likely mechanism for the anti-inflammatory action of α-guaiene involves the inhibition of the

NF-κB signaling pathway, leading to a reduction in the expression of pro-inflammatory

mediators.
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Proposed inhibition of the NF-κB pathway by α-Guaiene.
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α-Guaiene has demonstrated notable antifungal activity against a range of pathogenic fungi.

The minimum inhibitory concentration (MIC) and minimum fungicidal concentration (MFC) have

been determined for several species.

Fungal Species MIC (%) MFC (%) Reference(s)

Candida albicans 45 50 [7]

Aspergillus niger 55 60 [7]

Microsporum

gypseum
50 60 [7]

Trichophyton

mentagrophytes
95 100 [7]

Biosynthesis
α-Guaiene is a sesquiterpene, meaning it is synthesized from three isoprene units. The

biosynthesis of α-guaiene proceeds through the mevalonate pathway, with farnesyl

pyrophosphate (FPP) serving as the direct precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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